Cas no 6279-32-9 (2-methylphenyl 2-chlorobenzoate)

• Product Name: 2-methylphenyl 2-chlorobenzoate
• CAS No: 6279-32-9
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 957917
• PubChem ID: 223549
• Update Time: 2025-04-19

2-methylphenyl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-methylphenyl 2-chlorobenzoate
• (2-methylphenyl) 2-chlorobenzoate
• 2-Chlor-benzoesaeure-o-tolylester
• 2-chloro-benzoic acid o-tolyl ester
• AC1L5CN7
• AC1Q61QC
• AR-1E4105
• CTK5B6064
• NSC11284
• DTXSID10279104
• 6279-32-9
• AKOS003496009
• 2-Chlorobenzoic acid, 2-methylphenyl ester
• NSC-11284
• 2-Methylphenyl 2-chlorobenzoate #
• SCHEMBL15851039
• (2-methylphenyl)2-chlorobenzoate

• Inchi： 1S/C14H11ClO2/c1-10-6-2-5-9-13(10)17-14(16)11-7-3-4-8-12(11)15/h2-9H,1H3
• InChI Key： CLKTWZOBPZLASR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC1C=CC=CC=1C

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3